Cas no 2225179-86-0 (5-Methyl-2-ethylpyridine-3-boronic acid)

• Product Name: 5-Methyl-2-ethylpyridine-3-boronic acid
• CAS No: 2225179-86-0
• MF: C₈H₁₂BNO₂
• MW: 165.00
• CID: 5142161
• PubChem ID: 133636279
• Update Time: 2025-05-28

5-Methyl-2-ethylpyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-ethylpyridine-3-boronic acid
• (2-Ethyl-5-methylpyridin-3-yl)boronic acid
• 2225179-86-0

• Inchi： 1S/C8H12BNO2/c1-3-8-7(9(11)12)4-6(2)5-10-8/h4-5,11-12H,3H2,1-2H3
• InChI Key： PYVLBEZWHSBXNJ-UHFFFAOYSA-N
• SMILES： C1(CC)=NC=C(C)C=C1B(O)O

Computed Properties

• Exact Mass: 165.0961088g/mol
• Monoisotopic Mass: 165.0961088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 5-Methyl-2-ethylpyridine-3-boronic acid

Comprehensive Overview of 5-Methyl-2-ethylpyridine-3-boronic acid (CAS No. 2225179-86-0): Properties, Applications, and Industry Trends

5-Methyl-2-ethylpyridine-3-boronic acid (CAS No. 2225179-86-0) is a specialized boronic acid derivative widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This compound belongs to the pyridine-boronic acid family, characterized by its unique heterocyclic structure and boron-containing functional group, which enhances its reactivity in forming carbon-carbon bonds. Researchers and pharmaceutical developers frequently search for "high-purity boronic acids" or "pyridine derivatives for drug discovery," reflecting its growing demand in medicinal chemistry and material science.

The molecular structure of 5-Methyl-2-ethylpyridine-3-boronic acid incorporates a methyl group at the 5-position and an ethyl group at the 2-position of the pyridine ring, optimizing its steric and electronic properties for selective coupling reactions. Recent studies highlight its utility in synthesizing biaryl compounds, a class of intermediates critical for OLED materials and kinase inhibitors. With the rise of "green chemistry" trends, this compound's efficiency in catalytic processes aligns with industry efforts to reduce waste and improve atom economy.

Analytical techniques such as NMR spectroscopy and HPLC are essential for verifying the purity of CAS No. 2225179-86-0, as impurities can significantly impact reaction yields. Users often inquire about "storage conditions for boronic acids"—this compound typically requires protection from moisture and is best stored under inert atmospheres at low temperatures. Its stability in aqueous solutions is limited, necessitating anhydrous solvents like THF or DMSO for handling.

In the pharmaceutical sector, 5-Methyl-2-ethylpyridine-3-boronic acid is explored for designing protease inhibitors and anticancer agents, leveraging its ability to form stable complexes with biological targets. The surge in "AI-driven drug design" has further amplified interest in such building blocks, as computational models prioritize molecules with predictable reactivity. Additionally, its applications extend to agrochemicals, where it serves as a precursor for herbicides with improved selectivity.

Market trends indicate a rising preference for custom synthesis of pyridine boronic acids, driven by the need for tailored solutions in high-throughput screening. Suppliers emphasizing "scalable production" and "regulatory compliance" gain traction, particularly for GMP-grade materials. Environmental concerns also spur innovations in biodegradable catalysts, where derivatives of this compound show promise.

Future research may focus on optimizing the solubility and bioavailability of 5-Methyl-2-ethylpyridine-3-boronic acid derivatives, addressing common challenges in formulation development. Collaborative efforts between academia and industry continue to uncover novel applications, reinforcing its status as a versatile synthetic intermediate in 21st-century chemistry.